molecular formula C16H11FN2O3S3 B8365286 5-(4-Fluorophenylmethylene)-3-(benzenesulfonylamino)-4-oxo-2-thionothiazolidine

5-(4-Fluorophenylmethylene)-3-(benzenesulfonylamino)-4-oxo-2-thionothiazolidine

Cat. No.: B8365286
M. Wt: 394.5 g/mol
InChI Key: MQSWXXOPQZUNCM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-Fluorophenylmethylene)-3-(benzenesulfonylamino)-4-oxo-2-thionothiazolidine is a useful research compound. Its molecular formula is C16H11FN2O3S3 and its molecular weight is 394.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H11FN2O3S3

Molecular Weight

394.5 g/mol

IUPAC Name

N-[5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzenesulfonamide

InChI

InChI=1S/C16H11FN2O3S3/c17-12-8-6-11(7-9-12)10-14-15(20)19(16(23)24-14)18-25(21,22)13-4-2-1-3-5-13/h1-10,18H

InChI Key

MQSWXXOPQZUNCM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)NN2C(=O)C(=CC3=CC=C(C=C3)F)SC2=S

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(Benzenesulfonylamino)-4-oxo-2-thionothiazolidine 624 mg (2.17 mmol, 1.0 equiv) was combined with 349 μL 4-fluorobenzaldehyde (3.26 mmol, 1.5 equiv) and 18 mg NaOAc (0.217 mmol, 0.1 equiv) in 8 mL MeOH. The solution was allowed to stir for 5 h, at which time the resulting yellow solid was removed via filtration. The solid was washed (4×MeOH) and dried under vacuum to give the product as a yellow solid 83.5 mg (0.212 mmol, 10%). 1H NMR (DMSO, 400 MHz) δ 7.90-9.86 (m, 3 H), 7.77-7.70 (m, 3 H), 7.61 (t, J=8.8 Hz, 2 H), 7.42 (t, J=8.8 Hz, 2 H).
Quantity
624 mg
Type
reactant
Reaction Step One
Quantity
349 μL
Type
reactant
Reaction Step Two
Name
Quantity
18 mg
Type
reactant
Reaction Step Three
Name
Quantity
8 mL
Type
solvent
Reaction Step Four
Yield
10%

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